Cas no 1443987-56-1 (5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide)

• Product Name: 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide
• CAS No: 1443987-56-1
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 4600206
• PubChem ID: 136275123
• Update Time: 2025-10-29

5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide

• Inchi： 1S/C10H16N4O/c1-10(2,3)13-7-4-5-8(12-6-7)9(11)14-15/h4-6,13,15H,1-3H3,(H2,11,14)
• InChI Key： XFEYWIWVWMVWFZ-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=NC=C(NC(C)(C)C)C=C1

Additional information on 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide

5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide (CAS No. 1443987-56-1): A Comprehensive Overview

5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide (CAS No. 1443987-56-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. In this article, we delve into its properties, synthesis, applications, and the latest market trends, ensuring a well-rounded understanding for researchers and industry professionals.

The molecular structure of 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide features a pyridine ring substituted with a tert-butylamino group and a hydroxycarboximidamide moiety. This unique arrangement contributes to its reactivity and potential utility in various chemical reactions. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and chelation agents. Its CAS number, 1443987-56-1, serves as a critical identifier in chemical databases and regulatory documentation.

One of the most compelling aspects of 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide is its application in medicinal chemistry. Recent studies highlight its potential as a building block for anticancer agents and anti-inflammatory drugs. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a valuable candidate for further investigation. Additionally, its stability under various conditions ensures its suitability for laboratory-scale and industrial-scale synthesis.

From a market perspective, the demand for pyridine-based compounds like 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide is on the rise. The pharmaceutical industry's focus on targeted therapies and precision medicine has driven the need for novel chemical entities. This compound, with its distinct structural features, aligns well with these trends. Furthermore, its potential use in agrochemicals and material science expands its commercial viability.

Synthesizing 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide typically involves multi-step organic reactions, including amination and hydroxylation processes. Researchers have optimized these methods to achieve high yields and purity, ensuring reproducibility across different laboratories. The compound's characterization data, such as NMR spectra and mass spectrometry results, are well-documented, facilitating its identification and quality control.

In the context of sustainability and green chemistry, efforts are underway to develop eco-friendly synthesis routes for 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide. Reducing solvent waste and employing catalytic methods are key focus areas. These advancements not only enhance the compound's appeal but also align with global initiatives for environmentally responsible chemical production.

For researchers and procurement specialists, sourcing high-quality 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide is essential. Reputable suppliers provide detailed technical specifications, including purity levels, storage conditions, and safety data. Ensuring compliance with regulatory standards, such as REACH and GMP, is critical for its use in pharmaceutical applications.

Looking ahead, the future of 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide appears promising. Ongoing research into its biological activity and chemical versatility may unlock new applications in drug development and industrial chemistry. Collaborative efforts between academia and industry will likely accelerate its adoption, making it a compound to watch in the coming years.

In summary, 5-(tert-butylamino)-N'-hydroxypyridine-2-carboximidamide (CAS No. 1443987-56-1) stands out as a multifaceted compound with significant potential across multiple sectors. Its unique properties, coupled with growing market demand, position it as a valuable asset in modern chemistry. Whether you're a researcher, manufacturer, or supplier, understanding this compound's intricacies can provide a competitive edge in today's dynamic scientific landscape.